1,3-Bis[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol

• IUPAC Name: 1,3-bis[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol
• InChI: InChI=1S/C25H36N4O3/c1-31-24-9-5-3-7-22(24)28-15-11-26(12-16-28)19-21(30)20-27-13-17-29(18-14-27)23-8-4-6-10-25(23)32-2/h3-10,21,30H,11-20H2,1-2H3
• InChI Key: UWIDBJSDFDLNJC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CC(CN3CCN(CC3)C4=CC=CC=C4OC)O
• Molecular Formula: C25H36N4O3
• Molecular Weight: 440.6 g/mol

Description

1,3-Bis[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol is a chemical compound with the CAS Number: 2375270-79-2. It has a molecular weight of 440.59. The IUPAC name for this compound is 1,3-bis (4- (2-methoxyphenyl)piperazin-1-yl)propan-2-ol.

Molecular Structure Analysis

The InChI code for this compound is 1S/C25H36N4O3/c1-31-24-9-5-3-7-22 (24)28-15-11-26 (12-16-28)19-21 (30)20-27-13-17-29 (18-14-27)23-8-4-6-10-25 (23)32-2/h3-10,21,30H,11-20H2,1-2H3. This code provides a specific textual identifier for the compound’s molecular structure.

Scientific Research Applications

Alpha1-Adrenergic Receptor Antagonism

This compound has shown potential as an antagonist for alpha1-adrenergic receptors. These receptors are significant targets for treating various neurological conditions, including Alzheimer’s disease. .

Cardiac Hypertrophy and Heart Failure Treatment

Due to its interaction with adrenergic receptors, this compound may be useful in treating cardiac hypertrophy and congestive heart failure. .

Hypertension and Angina Management

The compound’s ability to act on alpha1-adrenergic receptors also suggests applications in managing hypertension and angina pectoris. .

Prostate Hyperplasia Therapy

Alpha1-adrenergic receptors play a role in the contraction of smooth muscles in the lower urinary tract and prostate. .

Anaphylaxis and Asthma

.

Hyperthyroidism Treatment

.

Analytical Studies in Drug Formulation

EN300-7436840 is used in analytical studies during the commercial production of drugs like Ranolazine. .

Chemical Synthesis and Modification

The compound is utilized in chemical synthesis, where it serves as a building block for creating more complex molecules. .

Mechanism of Action

Target of Action

The primary targets of 1,3-Bis[4-(2-methoxyphenyl)piperazin-1-yl]propan-2-ol are alpha1-adrenergic receptors . These receptors are a class of G-protein-coupled receptors (GPCRs) and are among the most studied GPCRs . They play a crucial role in the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate .

Biochemical Pathways

Alpha1-adrenergic receptors, the targets of this compound, are associated with numerous neurodegenerative and psychiatric conditions . Therefore, it can be inferred that the compound might influence the biochemical pathways related to these conditions.

Pharmacokinetics

The compound’s absorption, distribution, metabolism, and excretion (ADME) properties have been studied using in silico docking and molecular dynamics simulations . These studies have identified promising lead compounds . .

Result of Action

Given its target, the alpha1-adrenergic receptors, it can be inferred that the compound might have effects on the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate .